Cas no 1207044-50-5 (4-[3-(2-bromophenyl)-1,2,4-oxadiazol-5-yl]-1-(4-methoxybenzenesulfonyl)piperidine)

• Product Name: 4-[3-(2-bromophenyl)-1,2,4-oxadiazol-5-yl]-1-(4-methoxybenzenesulfonyl)piperidine
• CAS No: 1207044-50-5
• MF: C₂₀H₂₀BrN₃O₄S
• MW: 478.359502792358
• CID: 5393110
• Update Time: 2025-05-20

4-[3-(2-bromophenyl)-1,2,4-oxadiazol-5-yl]-1-(4-methoxybenzenesulfonyl)piperidine Chemical and Physical Properties

Names and Identifiers

• 4-[3-(2-Bromophenyl)-1,2,4-oxadiazol-5-yl]-1-[(4-methoxyphenyl)sulfonyl]piperidine
• 4-[3-(2-bromophenyl)-1,2,4-oxadiazol-5-yl]-1-(4-methoxybenzenesulfonyl)piperidine

• Inchi： 1S/C20H20BrN3O4S/c1-27-15-6-8-16(9-7-15)29(25,26)24-12-10-14(11-13-24)20-22-19(23-28-20)17-4-2-3-5-18(17)21/h2-9,14H,10-13H2,1H3
• InChI Key： GTXKEEZCFIIESC-UHFFFAOYSA-N
• SMILES： N1(S(C2=CC=C(OC)C=C2)(=O)=O)CCC(C2ON=C(C3=CC=CC=C3Br)N=2)CC1

Experimental Properties

• Density: 1.477±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 627.3±65.0 °C(Predicted)
• pka: -1.48±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxadiazoles 1,2,4-oxadiazoles

Additional information on 4-[3-(2-bromophenyl)-1,2,4-oxadiazol-5-yl]-1-(4-methoxybenzenesulfonyl)piperidine

Introduction to Compound CAS No. 1207044-50-5: 4-[3-(2-bromophenyl)-1,2,4-oxadiazol-5-yl]-1-(4-methoxybenzenesulfonyl)piperidine

The compound with CAS No. 1207044-50-5, known as 4-[3-(2-bromophenyl)-1,2,4-oxadiazol-5-yl]-1-(4-methoxybenzenesulfonyl)piperidine, is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound has garnered attention due to its unique structural features and promising biological activities.

At its core, this molecule consists of a piperidine ring system, which is a six-membered cyclic amine. The piperidine moiety is substituted at the 4-position with a 1,2,4-oxadiazole ring system. The oxadiazole ring is further substituted at the 3-position with a bromophenyl group, specifically a 2-bromophenyl group. Additionally, the piperidine ring is substituted at the 1-position with a sulfonyl group derived from methoxybenzene (para-methoxybenzene). This combination of functional groups makes the compound highly versatile and intriguing for researchers.

The structural complexity of this compound suggests that it may exhibit unique electronic properties and reactivity. The presence of electron-withdrawing groups like the sulfonyl group and the bromine atom could influence the molecule's behavior in various chemical reactions. Recent studies have shown that such molecules can act as effective ligands in metal-mediated catalysis or as bioactive agents in medicinal chemistry.

One of the most exciting aspects of this compound is its potential application in drug discovery. The oxadiazole ring system is known for its ability to act as a bioisostere of more traditional heterocycles, offering improved pharmacokinetic properties such as enhanced solubility and stability. The bromophenyl group introduces additional electronic diversity, which could be advantageous in targeting specific biological pathways.

Furthermore, the sulfonyl group attached to the piperidine ring adds another layer of functionality. Sulfonyl groups are often used in medicinal chemistry to improve drug-like properties such as lipophilicity and bioavailability. Recent research has highlighted the importance of such groups in modulating enzyme activity and receptor binding.

In terms of synthesis, this compound likely requires a multi-step approach involving coupling reactions and cyclization processes. The construction of the oxadiazole ring would involve condensation reactions between an amine and a carbonyl group under appropriate conditions. Similarly, the attachment of the sulfonyl group would require careful control to ensure regioselectivity and yield optimization.

The biological evaluation of this compound has not been extensively reported; however, preliminary studies suggest that it may exhibit interesting bioactivity profiles. For instance, its ability to interact with G-protein coupled receptors (GPCRs) or kinase enzymes could make it a valuable tool in drug development.

In conclusion, CAS No. 1207044-50-5 represents a fascinating example of modern organic chemistry's ability to design complex molecules with tailored properties. As research continues to uncover its full potential, this compound may find applications in areas ranging from catalysis to therapeutic development.